N,N-diethyl-2-fluoro-5-(4-methyl-1-piperidinyl)-4-nitroaniline

• IUPAC Name: N,N-diethyl-2-fluoro-5-(4-methylpiperidin-1-yl)-4-nitroaniline
• InChI: InChI=1S/C16H24FN3O2/c1-4-18(5-2)14-11-15(16(20(21)22)10-13(14)17)19-8-6-12(3)7-9-19/h10-12H,4-9H2,1-3H3
• InChI Key: UTDYWLCVXAPBCZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=C(C=C(C(=C1)N2CCC(CC2)C)[N+](=O)[O-])F
• Molecular Formula: C16H24FN3O2
• Molecular Weight: 309.38 g/mol

Description

N,N-diethyl-2-fluoro-5-(4-methyl-1-piperidinyl)-4-nitroaniline, also known as DMFP, is a chemical compound that belongs to the class of aniline compounds. It has been extensively studied for its potential use in scientific research due to its unique properties.

Mechanism of Action

N,N-diethyl-2-fluoro-5-(4-methyl-1-piperidinyl)-4-nitroaniline binds to the active site of acetylcholinesterase and inhibits its activity. Acetylcholinesterase is an enzyme that breaks down acetylcholine, a neurotransmitter in the nervous system. Inhibition of acetylcholinesterase can lead to the accumulation of acetylcholine, which can cause overstimulation of the nervous system. This mechanism of action has potential applications in the treatment of diseases such as Alzheimer's and Parkinson's.
Biochemical and Physiological Effects:
N,N-diethyl-2-fluoro-5-(4-methyl-1-piperidinyl)-4-nitroaniline has been shown to have a mild inhibitory effect on acetylcholinesterase activity. It has also been shown to have a low toxicity profile, making it a potential candidate for use in scientific research. However, more studies are needed to fully understand the biochemical and physiological effects of N,N-diethyl-2-fluoro-5-(4-methyl-1-piperidinyl)-4-nitroaniline.

Advantages and Limitations for Lab Experiments

N,N-diethyl-2-fluoro-5-(4-methyl-1-piperidinyl)-4-nitroaniline has several advantages for use in lab experiments. It has a high binding affinity for acetylcholinesterase, making it a useful tool for studying the enzyme. N,N-diethyl-2-fluoro-5-(4-methyl-1-piperidinyl)-4-nitroaniline is also easy to synthesize and has a low toxicity profile, making it a safe and cost-effective option for scientific research. However, N,N-diethyl-2-fluoro-5-(4-methyl-1-piperidinyl)-4-nitroaniline has some limitations, including its mild inhibitory effect on acetylcholinesterase and its potential for non-specific binding to other proteins.

Future Directions

There are several future directions for N,N-diethyl-2-fluoro-5-(4-methyl-1-piperidinyl)-4-nitroaniline research. One potential application is in the development of new treatments for diseases such as Alzheimer's and Parkinson's. N,N-diethyl-2-fluoro-5-(4-methyl-1-piperidinyl)-4-nitroaniline could be used as a template for the development of more potent acetylcholinesterase inhibitors. Additionally, N,N-diethyl-2-fluoro-5-(4-methyl-1-piperidinyl)-4-nitroaniline could be used as a tool for studying the interactions between proteins and nucleic acids. Further research is needed to fully understand the potential applications of N,N-diethyl-2-fluoro-5-(4-methyl-1-piperidinyl)-4-nitroaniline in scientific research.
Conclusion:
In conclusion, N,N-diethyl-2-fluoro-5-(4-methyl-1-piperidinyl)-4-nitroaniline is a chemical compound that has been extensively studied for its potential use in scientific research. It has unique properties that make it a useful tool for studying the interactions between proteins and nucleic acids, as well as a potential candidate for the development of new treatments for diseases such as Alzheimer's and Parkinson's. Further research is needed to fully understand the biochemical and physiological effects of N,N-diethyl-2-fluoro-5-(4-methyl-1-piperidinyl)-4-nitroaniline and its potential applications in scientific research.

Scientific Research Applications

N,N-diethyl-2-fluoro-5-(4-methyl-1-piperidinyl)-4-nitroaniline has been widely used in scientific research due to its unique properties. It has been used as a fluorescent probe to study the interactions between proteins and nucleic acids. N,N-diethyl-2-fluoro-5-(4-methyl-1-piperidinyl)-4-nitroaniline has also been used as a substrate for the detection of enzymes such as acetylcholinesterase and butyrylcholinesterase. Additionally, N,N-diethyl-2-fluoro-5-(4-methyl-1-piperidinyl)-4-nitroaniline has been used as a potential inhibitor for acetylcholinesterase due to its ability to bind to the active site of the enzyme.